3-Bromo-4-ethylaniline

• IUPAC Name: 3-bromo-4-ethylaniline
• InChI: InChI=1S/C8H10BrN/c1-2-6-3-4-7(10)5-8(6)9/h3-5H,2,10H2,1H3
• InChI Key: IPHAQVXZIPRVRG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)N)Br
• Molecular Formula: C8H10BrN
• DSSTOX Substance ID: DTXSID10625061
• Molecular Weight: 200.08 g/mol
• CAS No.: 52121-36-5

Description

3-Bromo-4-ethylaniline is a useful research compound. Its molecular formula is C8H10BrN and its molecular weight is 200.08 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization in Antimicrobial Agents

3-Bromo-4-ethylaniline is used in the synthesis of compounds with potential antimicrobial properties. For instance, a study by Doraswamy & Ramana (2013) detailed the synthesis and characterization of substituted phenyl azetidines, showcasing their antimicrobial activity. This demonstrates the compound's role in developing new antimicrobial agents (Doraswamy & Ramana, 2013).

Applications in Biological Activities

This compound is also a precursor in synthesizing compounds with significant biological activities. Abdel‐Wadood et al. (2014) synthesized derivatives that exhibited broad antibacterial activity against various pathogenic bacterial strains and notable antifungal activity (Abdel‐Wadood et al., 2014).

Role in Dye Synthesis

This compound is utilized in the synthesis of dyes. In the synthesis of black fluorane dye (an important dye in thermal papers), 4-bromo-3-methylanisole, a related compound, is used as demonstrated by Xie et al. (2020). This highlights the relevance of bromo-substituted anilines in the dye industry (Xie et al., 2020).

Photovoltaic Device Improvement

In the field of organic electronics, particularly organic photovoltaic devices, derivatives of bromoanisoles like 4-bromoanisole are used as processing additives. They help control phase separation and purity, improving the efficiency of these devices, as researched by Liu et al. (2012) (Liu et al., 2012).

In Medicinal Chemistry

This compound and its derivatives play a significant role in medicinal chemistry. For instance, Ali et al. (2016) conducted enantiomeric resolution and simulation studies on derivatives of a bromo-substituted compound for potential pharmaceutical applications (Ali et al., 2016).

Synthesis routes and methods I

Procedure details

To a solution of 2-bromo-1-ethyl-4-nitro-benzene (25 g, 0.019 mol) in MeOH (100 mL) was added Raney-Ni (2.5 g). The reaction mixture was hydrogenated under hydrogen (1 atm) at room temperature. After stirring for 3 hours, the mixture was filtered and concentrated under reduced pressure. The crude material was purified by preparative HPLC to give 3-bromo-4-ethylaniline (8.0 g, 48%). 1H NMR (400 MHz, CDCl3) δ 6.92 (d, J=8.4 Hz, 1H), 6.83 (d, J=2.4 Hz, 1H), 6.52 (dd, J=2.4, 8.4 Hz, 1H), 2.57 (q, J=7.6 Hz, 2H), 1.10 (t, J=7.6 Hz, 3H). MS (ESI) m/e (M+H+) 200.

Synthesis routes and methods II

Procedure details

Hydrogenation of 4.45 g (19 mmol) of 3-bromo-4-ethyl-nitrobenzene (for preparation see Macromolecules 1995, 28, 5618) in 100 ml of ethanol in the presence of 1 g of Raney nickel, followed by filtration, concentration by evaporation and chromatography (SiO2; methylenechloride), yields 3-bromo-4-ethyl-aniline; 1H NMR (CDCl3) δ6.94 (d, 1H), 6.82 (s, 1H), 6.50 (d, 1H), 3.50 (s, H2N), 2.57 (q, 2H), 1.10 (t, 3H).

Synthesis routes and methods III

Procedure details

In a manner similar to that of Example 1(c), by reacting 34 g (148 mmol) of 1-bromo-2-ethyl-5-nitrobenzene with 33 g (591 mmol) of iron, and after purification by chromatography on a column of silica eluted with a mixture of heptane and ethyl acetate (90/10), 27 g (89%) of the expected product are obtained in the form of a yellow oil.

Synthesis routes and methods IV

Procedure details